Cas no 436852-25-4 (4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride)

• Product Name: 4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride
• CAS No: 436852-25-4
• MF: C₁₁H₂₄Cl₂N₂O
• MW: 271.227061271667
• MDL: MFCD13186077
• CID: 4651394
• Update Time: 2025-05-22

4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-Piperidinyl)ethyl]morpholine dihydrochloride
• 4-[1-(Piperidin-4-yl)ethyl]morpholine 2HCl
• 4-(1-piperidin-4-ylethyl)morpholine;dihydrochloride
• 4-(1-(Piperidin-4-yl)ethyl)morpholine dihydrochloride
• 4-(1-Piperidin-4-ylethyl)morpholine dihydrochloride, AldrichCPR
• 4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride

• MDL： MFCD13186077
• Inchi： 1S/C11H22N2O.2ClH/c1-10(11-2-4-12-5-3-11)13-6-8-14-9-7-13;;/h10-12H,2-9H2,1H3;2*1H
• InChI Key： PIGXRVSYYHCFLU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC1)C(C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 24.5

Additional information on 4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride

Comprehensive Overview of 4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride (CAS No. 436852-25-4): Properties, Applications, and Research Insights

4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride (CAS No. 436852-25-4) is a chemically significant compound widely studied in pharmaceutical and biochemical research. This dihydrochloride salt, featuring both piperidine and morpholine moieties, exhibits unique structural properties that make it valuable for drug discovery and molecular design. Researchers frequently explore its role as a building block or intermediate in synthesizing complex molecules targeting neurological and metabolic pathways.

The compound’s dual functional groups—piperidinyl and morpholine—contribute to its versatility. Piperidine derivatives are known for their presence in FDA-approved drugs, while morpholine rings enhance solubility and bioavailability. Such characteristics align with current trends in small-molecule drug development, where structural optimization is critical for improving therapeutic efficacy. Recent studies highlight its potential in addressing neurodegenerative disorders and G-protein-coupled receptor (GPCR) modulation, topics gaining traction in 2024.

From a synthetic perspective, CAS 436852-25-4 is often utilized in peptide coupling reactions and heterocyclic chemistry. Its stability under acidic conditions makes it suitable for salt formation, a technique pivotal in enhancing drug delivery systems. Laboratories prioritize this compound for its reproducibility and compatibility with high-throughput screening (HTS) platforms, a method increasingly adopted in AI-driven drug discovery workflows.

Environmental and safety profiles of 4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride adhere to standard laboratory protocols. While not classified as hazardous, proper handling—such as using personal protective equipment (PPE)—is recommended. This aligns with the broader industry focus on green chemistry and sustainable synthesis, frequently searched topics among academic and industrial chemists.

Market demand for 436852-25-4 reflects its relevance in preclinical research. Suppliers often highlight its >95% purity, catering to pharmaceutical grade applications. Analytical techniques like HPLC and NMR are employed to verify its quality, ensuring compliance with Good Manufacturing Practices (GMP). Such rigor meets the expectations of researchers investigating structure-activity relationships (SAR) or lead compound optimization.

Emerging discussions in bioisosteric replacement strategies further underscore the importance of this compound. By substituting morpholine or piperidine groups, scientists aim to improve drug selectivity—a hot topic in precision medicine forums. Additionally, its role in proteolysis-targeting chimeras (PROTACs) design has been explored, connecting it to cutting-edge targeted protein degradation therapies.

In summary, 4-1-(4-Piperidinyl)ethylmorpholine Dihydrochloride (CAS No. 436852-25-4) bridges traditional medicinal chemistry and modern therapeutic innovation. Its multifaceted applications, from GPCR ligands to kinase inhibitors, position it as a cornerstone in drug discovery pipelines. As research evolves, this compound will likely remain pivotal in addressing unmet medical needs through rational drug design.